Cas no 2227868-93-9 ((1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 2227868-93-9
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 6138890
• PubChem ID: 165670197
• Update Time: 2025-06-12

(1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• 2227868-93-9
• (1R)-2-amino-1-{3-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-ol
• EN300-1962021

• Inchi： 1S/C9H10F3NOS/c10-9(11,12)15-7-3-1-2-6(4-7)8(14)5-13/h1-4,8,14H,5,13H2/t8-/m0/s1
• InChI Key： ULAIMGIKNYEOIV-QMMMGPOBSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)[C@H](CN)O

Computed Properties

• Exact Mass: 237.04351960g/mol
• Monoisotopic Mass: 237.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Additional information on (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol

Chemical Profile of (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2227868-93-9)

The compound (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol, identified by its CAS number 2227868-93-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a chiral center at the (1R) configuration and the incorporation of a trifluoromethylsulfanylphenyl moiety contribute to its unique chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those featuring sulfur-containing groups. The trifluoromethylsulfanylphenyl moiety in this compound not only enhances its lipophilicity but also modulates its interaction with biological targets, making it a promising candidate for further investigation. The amino group at the second carbon position further expands its synthetic versatility, allowing for diverse derivatization strategies.

Current research in medicinal chemistry increasingly emphasizes the development of selective and potent modulators of biological pathways. The structure of (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol aligns well with this trend, as it combines elements known to interact effectively with enzymes and receptors. For instance, the trifluoromethyl group is often employed to improve metabolic stability and binding affinity, while the sulfanylphenyl ring can serve as a scaffold for targeted interactions.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Studies have indicated that molecules with similar structural features may exhibit properties conducive to treating conditions such as inflammation, pain, and neurodegenerative disorders. The chiral center at the (1R) configuration is particularly noteworthy, as enantiopurity is crucial for therapeutic efficacy and minimizing adverse effects.

Advances in computational chemistry have enabled more efficient screening of candidate compounds like (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol. Molecular docking simulations and virtual screening have been instrumental in identifying potential binding interactions with key biological targets. These computational approaches complement traditional experimental methods, expediting the drug discovery process and reducing time-to-market for novel therapeutics.

The synthesis of this compound involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethylsulfanyl group, for example, necessitates specialized reagents and conditions to achieve regioselectivity. Such synthetic challenges underscore the importance of collaboration between synthetic chemists and biologists to develop robust methodologies for producing complex molecules.

In vitro studies have begun to elucidate the pharmacological profile of (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. Additionally, its interaction with cellular receptors has been explored using biochemical assays, providing insights into its potential mechanisms of action. These early findings are promising but require further validation through more comprehensive pharmacological evaluations.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring the therapeutic potential of compounds like this one. Predictive models can identify promising scaffolds based on structural features alone, while deep learning algorithms can analyze large datasets to uncover novel interactions. Such innovations are transforming how researchers approach the development of new medicines.

Looking ahead, the future prospects for (1R)-2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol appear bright. Continued research efforts are needed to fully characterize its biological activity and optimize its pharmacokinetic properties. Collaborative initiatives between academia and industry will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.